Cas no 131420-53-6 (4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, 1,1,1',1'-tetraoxide, (R*,R*)- (9CI))

• Product Name: 4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, 1,1,1',1'-tetraoxide, (R*,R*)- (9CI)
• CAS No: 131420-53-6
• MF: C₁₈H₁₈N₄O₆S₂
• MW: 450.488721370697
• CID: 223104
• PubChem ID: 3076485
• Update Time: 2025-04-19

4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, 1,1,1',1'-tetraoxide, (R*,R*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• (2S)-1,1-dioxo-2-pyridin-3-yl-3-[2-[(2S)-1,1,4-trioxo-2-pyridin-3-yl-1,3-thiazolidin-3-yl]ethyl]-1,3-thiazolidin-4-one
• BRN 4240768
• DTXSID20157045
• 4-Thiazolidinone, 3,3'-(1,2-ethanediyl)bis(2-(2-pyridinyl)-, 1,1,1',1'-tetroxide, (R*,R*)-(+-)-
• 131420-53-6
• (R*,R*)-(+-)-3,3'-(1,2-Ethanediyl)bis(2-(2-pyridinyl)-4-thiazolidinone) 1,1,1',1'-tetroxide
• 4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, 1,1,1',1'-tetraoxide, (R*,R*)- (9CI)

• Inchi： 1S/C18H18N4O6S2/c23-15-11-29(25,26)17(13-3-1-5-19-9-13)21(15)7-8-22-16(24)12-30(27,28)18(22)14-4-2-6-20-10-14/h1-6,9-10,17-18H,7-8,11-12H2/t17-,18-/m0/s1
• InChI Key： TUJVVIPMVVCBNH-ROUUACIJSA-N
• SMILES： S1(CC(N(CCN2C(CS([C@H]2C2C=NC=CC=2)(=O)=O)=O)[C@@H]1C1C=NC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 450.06694
• Monoisotopic Mass: 450.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.531
• Boiling Point: 925.5°C at 760 mmHg
• Flash Point: 513.5°C
• Refractive Index: 1.637
• PSA: 134.68